Cas no 17356-74-0 (6-methoxy-Cinnoline)

• Product Name: 6-methoxy-Cinnoline
• CAS No: 17356-74-0
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1107695
• PubChem ID: 85873371
• Update Time: 2025-04-20

6-methoxy-Cinnoline Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-Cinnoline
• 17356-74-0
• 6-methoxycinnoline

• Inchi： 1S/C9H8N2O/c1-12-8-2-3-9-7(6-8)4-5-10-11-9/h2-6H,1H3
• InChI Key： ZIZYSKVMWOOJHX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=CN=N2)C=1

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01